Cas no 1260861-81-1 (2-(5-Bromopyrimidin-2-yl)malonic acid)

• Product Name: 2-(5-Bromopyrimidin-2-yl)malonic acid
• CAS No: 1260861-81-1
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• CID: 1081254
• PubChem ID: 71748353
• Update Time: 2025-04-20

2-(5-Bromopyrimidin-2-yl)malonic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromopyrimidin-2-yl)malonic acid
• 2-(5-bromopyrimidin-2-yl)propanedioic acid
• (5-Bromopyrimidin-2-yl)propanedioic acid
• 1260861-81-1
• DTXSID20857472
• 2-(5-Bromopyrimidin-2-yl)malonicacid
• SB60796

• Inchi： 1S/C7H5BrN2O4/c8-3-1-9-5(10-2-3)4(6(11)12)7(13)14/h1-2,4H,(H,11,12)(H,13,14)
• InChI Key： YQYYPMJYPKZCQM-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(C(=O)O)C(=O)O)=NC=1

Computed Properties

• Exact Mass: 259.94327g/mol
• Monoisotopic Mass: 259.94327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 100Ų